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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

Chemical Identification and Structure

C.I. Pigment Red 15 is chemically identified as 4-[(4-chloro-2-nitrophenyl)azo]-3-hydroxy-N-(2-

methoxyphenyl)-2-naphthalenecarboxamide.[1] It is a synthetic organic pigment belonging to
the monoazo class.[2]

Chemical Structure:

Caption: Chemical Structure of C.I. Pigment Red 15

Physicochemical Properties

The following table summarizes the key physicochemical properties of C.l. Pigment Red 15.
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Property Value Reference
4-[(4-chloro-2-
nitrophenyl)azo]-3-hydroxy-N-

IUPAC Name Phenyazol-3-ydroxy [1]
(2-methoxyphenyl)-2-
naphthalenecarboxamide
C.1. 12465, Permanent Maroon

Synonyms ) [3]
Medium

CAS Number 6410-39-5 [2]

Molecular Formula C24H17CIN4Os [1112]

Molecular Weight 476.87 g/mol [1][2]

Appearance Dark blue light red powder [2]

Melting Point Data not available

Boiling Point Data not available

Density Data not available
Insoluble in water.[4] Generally

B exhibits good resistance to

Solubility

organic solvents, though

quantitative data is limited.

Spectral Properties

Detailed experimental spectral data for C.I. Pigment Red 15, such as UV-Vis, NMR, and IR

spectra, are not readily available in the public domain. For a red pigment, the maximum

absorption (Amax) in the visible spectrum is expected to be in the range of 500-520 nm.[5]

Experimental Protocols

Synthesis

The synthesis of C.I. Pigment Red 15 is a two-step process involving diazotization followed by

an azo coupling reaction.[2]
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Step 1: Diazotization of 4-Chloro-2-nitrobenzenamine 4-Chloro-2-nitrobenzenamine is treated
with a solution of sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a
low temperature (typically 0-5 °C) to form the corresponding diazonium salt.

Step 2: Azo Coupling The diazonium salt solution is then slowly added to a solution of the
coupling component, 2'-Methoxy-3-hydroxy-2-naphthanilide, dissolved in an alkaline medium.
The reaction mixture is stirred until the coupling is complete, resulting in the precipitation of C.1.
Pigment Red 15. The resulting pigment is then filtered, washed with water to remove any
soluble impurities, and dried.

A detailed, step-by-step laboratory protocol with specific quantities, reaction times, and
purification procedures is not publicly available.

Analytical Methods

Standard analytical techniques for the characterization and purity assessment of organic
pigments like C.I. Pigment Red 15 include High-Performance Liquid Chromatography (HPLC),
Fourier-Transform Infrared Spectroscopy (FTIR), and UV-Visible Spectroscopy. However,
specific, validated protocols for C.I. Pigment Red 15 are not readily found in the literature.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of C.I. Pigment Red 15.
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Diazotization of
4-Chloro-2-nitrobenzenamine

:

Azo Coupling with
2'-Methoxy-3-hydroxy-2-naphthanilide

C.l. Pigment Red 15

Click to download full resolution via product page

Caption: Synthesis Workflow for C.I. Pigment Red 15

Applications

C.l. Pigment Red 15 is primarily used as a colorant in inks and paper coloring.[3] Its insolubility
and color characteristics make it suitable for applications where a stable red pigment is
required.
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Safety Information

As with all chemical compounds, C.l. Pigment Red 15 should be handled with appropriate
safety precautions, including the use of personal protective equipment. Specific toxicology data
for this compound is not readily available.

Conclusion

C.l1. Pigment Red 15 is a synthetic organic pigment with a well-defined chemical structure.
While its general synthesis and some physical properties are known, there is a lack of publicly
available detailed experimental protocols and quantitative data for many of its physicochemical
and spectral properties. Further research would be beneficial to fully characterize this pigment
for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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